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Compound of Interest

Compound Name: Sapienic acid-d19

Cat. No.: B10782853 Get Quote

Essential Safety and Handling Guide for
Sapienic Acid-d19
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Sapienic acid-d19 in a laboratory setting. The following information

is intended for researchers, scientists, and professionals in drug development to ensure the

safe handling and use of this compound.

Hazard Identification and Classification
Sapienic acid-d19 is classified as a hazardous substance. The primary hazards are:

Flammability: Highly flammable liquid and vapor[1].

Eye Irritation: Causes serious eye irritation[1].

Potential for Irritation: May cause irritation to the skin, mucous membranes, and upper

respiratory tract[2].

Potential Harm: May be harmful if inhaled, ingested, or absorbed through the skin[2].

GHS Classification:

Flammable liquids (Category 2)[1]
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Serious eye damage/eye irritation (Category 2A)[1]

Signal Word: Warning[1]

Hazard Statements:

H225: Highly flammable liquid and vapor[1].

H319: Causes serious eye irritation[1].

Personal Protective Equipment (PPE)
The minimum required PPE for handling Sapienic acid-d19 includes a lab coat, protective

eyewear, long pants, and closed-toe shoes[3][4]. Based on a risk assessment of the specific

procedures being performed, additional PPE may be necessary[5].
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PPE Category Specific Recommendation Reason for Use

Eye and Face Protection

Safety goggles with side-

shields or a face shield worn

over safety glasses.

To protect against chemical

splashes and eye contact[1][3]

[4][6]. Safety glasses alone do

not offer adequate protection

from chemical splashes[4]. A

face shield should be used

when there is a high risk of

splashing[4][7].

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, butyl rubber).

To prevent skin contact with

the chemical[6][7][8].

Disposable nitrile gloves are

suitable for incidental contact

but should be changed

immediately upon

contamination[3]. For handling

larger volumes or in situations

with a higher risk of exposure,

more robust gloves like butyl or

silver shield gloves may be

necessary[5].

Body Protection
A fire-resistant lab coat or

impervious clothing.

To protect skin and clothing

from splashes and spills[6][7].

A flame-resistant lab coat is

recommended when working

with flammable materials[5][7].

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of vapors,

mists, or aerosols[1][6]. If

ventilation is inadequate, a

suitable respirator may be

required[6][7].
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Operational Plan: Step-by-Step Handling
Procedures
3.1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the product name, CAS number (2692623-

89-3), and hazard pictograms[1].

Wear appropriate PPE (lab coat, gloves, and eye protection) during inspection.

3.2. Storage:

Store in a tightly closed container in a cool, well-ventilated area[1].

Keep away from heat, sparks, open flames, and hot surfaces[1].

Store in a flammable liquids storage cabinet.

The recommended storage temperature for the solution is -20°C for up to 2 years[1].

3.3. Preparation and Use:

All work with Sapienic acid-d19 should be conducted in a chemical fume hood to ensure

adequate ventilation[1][8].

Ground and bond the container and receiving equipment to prevent static discharge[1].

Use explosion-proof electrical, ventilating, and lighting equipment[1].

Use only non-sparking tools[1].

Avoid contact with eyes, skin, and clothing. Avoid inhalation of vapor or mist[1][6].

Wash hands thoroughly after handling[1].

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention[1][2][6].

Skin Contact

Remove/take off immediately all contaminated

clothing. Rinse skin with water/shower. If

irritation occurs, seek medical attention[1][2][6].

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention[1][2]

[6].

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention[1][2][6].

In Case of Fire:

Use water spray, dry chemical, foam, or carbon dioxide to extinguish the fire[1].

Wear self-contained breathing apparatus and protective clothing[1].

In Case of Spill:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Remove all sources of ignition.

Wear full personal protective equipment.

Prevent further leakage or spillage if safe to do so.
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Absorb the spill with an inert, non-combustible material such as diatomite or universal

binders.

Collect the absorbed material and place it in a suitable container for disposal[1][6].

Decontaminate the spill area and equipment by scrubbing with alcohol[1][6].

Disposal Plan
Dispose of contaminated waste in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service to dispose of this material. Do not allow

the product to enter drains or water courses[1][6].

Experimental Workflow and Safety Decision Making
The following diagrams illustrate the general workflow for handling Sapienic acid-d19 and the

decision-making process in the event of a spill.
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Sapienic acid-d19 Handling Workflow
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Caption: Workflow for handling Sapienic acid-d19.
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Spill Response Decision Tree
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Caption: Decision tree for spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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